Cas no 62386-22-5 (5-nitro-2,3-dihydro-1,3-benzothiazol-2-one)

• Product Name: 5-nitro-2,3-dihydro-1,3-benzothiazol-2-one
• CAS No: 62386-22-5
• MF: C₇H₄N₂O₃S
• MW: 196.183259963989
• CID: 446649
• PubChem ID: 579063
• Update Time: 2025-10-30

5-nitro-2,3-dihydro-1,3-benzothiazol-2-one Chemical and Physical Properties

Names and Identifiers

• 5-Nitrobenzo[d]thiazol-2(3H)-one
• 2(3H)-Benzothiazolone, 5-nitro-
• 5-nitro-3H-1,3-benzothiazol-2-one
• 5-nitro-2,3-dihydro-1,3-benzothiazol-2-one
• AKOS006327515
• 2(3H)-Benzothiazolone,5-nitro-(9CI)
• 5-Nitro-1,3-benzothiazol-2-ol #
• Z1198222424
• 62386-22-5
• 5-nitro-3H-1,3-benzothiazol-2-one;
• EN300-172880
• DTXSID80342157
• GLRHCXKQSXFQHY-UHFFFAOYSA-N
• Benzothiazol, 2-hydroxy-5-nitro-
• CS-0236784
• A868483
• AG-690/36274060
• DB-280593
• 5-Nitro-1,3-benzothiazol-2-ol

• MDL： MFCD09749257
• Inchi： 1S/C7H4N2O3S/c10-7-8-5-3-4(9(11)12)1-2-6(5)13-7/h1-3H,(H,8,10)
• InChI Key： GLRHCXKQSXFQHY-UHFFFAOYSA-N
• SMILES： S1C(NC2C=C(C=CC1=2)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 195.99400
• Monoisotopic Mass: 195.99426317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 100Ų

Experimental Properties

• PSA: 106.92000
• LogP: 2.02100

5-nitro-2,3-dihydro-1,3-benzothiazol-2-one Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on 5-nitro-2,3-dihydro-1,3-benzothiazol-2-one

5-Nitro-2,3-Dihydro-1,3-Benzothiazol-2-One (CAS No. 62386-22-5)

The compound 5-Nitro-2,3-Dihydro-1,3-Benzothiazol-2-One (CAS No. 62386-22-5) is a significant molecule in the field of organic chemistry, particularly within the realm of heterocyclic compounds. This compound belongs to the benzothiazole family, which has garnered considerable attention due to its versatile applications in materials science, pharmacology, and analytical chemistry. The benzothiazole core of this molecule is a fused bicyclic structure consisting of a benzene ring and a thiazole ring, with the nitro group at the fifth position further enhancing its chemical reactivity and functional properties.

Recent studies have highlighted the potential of 5-Nitro-2,3-Dihydro-1,3-Benzothiazol-2-One as a precursor for the synthesis of advanced materials. Researchers have explored its role in the development of optoelectronic devices, where its unique electronic properties make it a promising candidate for applications in light-emitting diodes (LEDs) and photovoltaic cells. The benzothiazole framework is known for its ability to absorb UV light and emit fluorescence, which has been leveraged in the creation of sensors for environmental monitoring and biomedical imaging.

In the pharmaceutical industry, 5-Nitro-Benzo[d]thiazolone derivatives have shown potential as anti-inflammatory agents and antioxidants. The introduction of the nitro group at position five introduces electron-withdrawing effects, which can modulate the compound's reactivity and bioavailability. Recent findings suggest that this compound may exhibit selective inhibition against certain enzymes associated with inflammatory pathways, making it a valuable lead compound for drug discovery.

The synthesis of 5-Nitro-2,3-Dihydrobenzo[d]thiazolone typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. One common approach involves the condensation of o-aminothiophenol with aldehydes or ketones under acidic conditions, followed by nitration to introduce the nitro group at position five. The optimization of these synthetic routes has been an active area of research to improve scalability and reduce costs.

From an environmental perspective, understanding the degradation pathways of Benzo[d]thiazole derivatives is crucial for assessing their ecological impact. Studies have shown that these compounds can undergo photochemical degradation under UV light, leading to the formation of less complex products. This knowledge is essential for developing sustainable practices in industries that utilize these compounds.

In conclusion, 5-Nitro-Benzo[d]thiazolone (CAS No. 62386-22-5) stands out as a versatile and multifaceted compound with applications spanning materials science, pharmacology, and environmental chemistry. Its unique chemical structure and functional groups make it a valuable tool for researchers seeking to develop innovative solutions across various fields.